argiotoxin 659
argiotoxin 659
Argiotoxin 659 is a N-acyl-amino acid.
Brand Name:
Vulcanchem
CAS No.:
111944-83-3
VCID:
VC0054454
InChI:
InChI=1S/C31H53N11O5/c32-22(8-5-16-40-31(34)35)29(46)38-17-7-14-37-13-6-12-36-11-2-1-3-15-39-30(47)24(19-26(33)44)42-27(45)18-21-20-41-23-9-4-10-25(43)28(21)23/h4,9-10,20,22,24,36-37,41,43H,1-3,5-8,11-19,32H2,(H2,33,44)(H,38,46)(H,39,47)(H,42,45)(H4,34,35,40)/t22-,24-/m0/s1
SMILES:
C1=CC2=C(C(=C1)O)C(=CN2)CC(=O)NC(CC(=O)N)C(=O)NCCCCCNCCCNCCCNC(=O)C(CCCN=C(N)N)N
Molecular Formula:
C31H53N11O5
Molecular Weight:
659.8 g/mol
argiotoxin 659
CAS No.: 111944-83-3
Main Products
VCID: VC0054454
Molecular Formula: C31H53N11O5
Molecular Weight: 659.8 g/mol
| CAS No. | 111944-83-3 |
|---|---|
| Product Name | argiotoxin 659 |
| Molecular Formula | C31H53N11O5 |
| Molecular Weight | 659.8 g/mol |
| IUPAC Name | (2S)-N-[5-[3-[3-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]propylamino]propylamino]pentyl]-2-[[2-(4-hydroxy-1H-indol-3-yl)acetyl]amino]butanediamide |
| Standard InChI | InChI=1S/C31H53N11O5/c32-22(8-5-16-40-31(34)35)29(46)38-17-7-14-37-13-6-12-36-11-2-1-3-15-39-30(47)24(19-26(33)44)42-27(45)18-21-20-41-23-9-4-10-25(43)28(21)23/h4,9-10,20,22,24,36-37,41,43H,1-3,5-8,11-19,32H2,(H2,33,44)(H,38,46)(H,39,47)(H,42,45)(H4,34,35,40)/t22-,24-/m0/s1 |
| Standard InChIKey | ONYMEUPDKAAGRV-UPVQGACJSA-N |
| Isomeric SMILES | C1=CC2=C(C(=C1)O)C(=CN2)CC(=O)N[C@@H](CC(=O)N)C(=O)NCCCCCNCCCNCCCNC(=O)[C@H](CCCN=C(N)N)N |
| SMILES | C1=CC2=C(C(=C1)O)C(=CN2)CC(=O)NC(CC(=O)N)C(=O)NCCCCCNCCCNCCCNC(=O)C(CCCN=C(N)N)N |
| Canonical SMILES | C1=CC2=C(C(=C1)O)C(=CN2)CC(=O)NC(CC(=O)N)C(=O)NCCCCCNCCCNCCCNC(=O)C(CCCN=C(N)N)N |
| Description | Argiotoxin 659 is a N-acyl-amino acid. |
| Synonyms | argiopinin 3 argiopinin III argiopinine 3 argiotoxin 659 |
| PubChem Compound | 163874 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume